Cas no 328-90-5 (4-Trifluoromethylsalicylic acid)

• Product Name: 4-Trifluoromethylsalicylic acid
• CAS No: 328-90-5
• MF: C₈H₅F₃O₃
• MW: 206.118713140488
• MDL: MFCD01529657
• CID: 36881
• PubChem ID: 164578
• Update Time: 2025-09-18

4-Trifluoromethylsalicylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Trifluoromethylsalicylic acid
• p-Trifluoromethylsalicylicacid
• 4-(TRIFLUOROMETHYL)SALICYLIC ACID
• 2-HYDROXY-4-(TRIFLUOROMETHYL)BENZOIC ACID
• RARECHEM AL BE 1424
• 4-(TRIFLUOROMETHYL)-2-HYDROXYBENZOIC ACID
• 4-(TRIFLUOROMETHY)SALICYLIC ACID
• 4-TrifluoromethylSalicylicAcid&gt
• 4-Trifluoromethy Salicylic Acid &gt
• Trifluoromethylsalicylicacid
• 2-HYDROXY-4-TRIFLUOROMETHYLBENZOIC ACID, 4-TRIFLUORO METHYL SALICYLIC ACID
• BENZOIC ACID, 2-HYDROXY-4-(TRIFLUOROMETHYL)-
• Desacetyl Triflusal
• 2-hydroxy-4-trifluoromethyl benzoic acid
• 4-Tfmsa
• Triflusal impurity B
• DTXSID00186474
• CHEMBL3244577
• UKY7YRE9E9
• 4-Trifluoro Methyl Salicylic Acid
• FT-0601285
• CS-W015348
• 2-hydroxy-4-trifluoromethyl-benzoic acid
• CHEBI:174020
• AM84126
• TRIFLUSAL IMPURITY B [EP IMPURITY]
• 2-Hydroxy-4-(trifluoromethyl)benzoic acid, AldrichCPR
• 1246817-12-8
• 4-Trifluoromethyl-2-hydroxybenzoic acid
• T2064
• HY-W014632
• 4-Trifluoromethylsalicylicacid
• AC-8128
• 2-hydroxy-4-(triluoromethyl)benzoic acid
• 2-Hydroxy-4-trifluoromethylbenzoic acid
• EN300-126593
• MFCD01529657
• SB36620
• p-(trifluoromethyl)salicylic acid
• Z1269108938
• BCP24443
• UNII-UKY7YRE9E9
• 2-Hydroxy-4-(trifluoromethyl)benzoic Acid (4-(Trifluoromethyl)salicylic Acid)
• BKA30032
• SY002112
• A16048
• Desacetyl Triflusal-13C6
• SCHEMBL115659
• 328-90-5
• DesacetylTriflusal-13C6
• AKOS003368342
• FS-2331
• C8H5F3O3
• 4-Trifluoromethyl salicylic acid
• J-509625
• DB-006912
• TRIFLUSAL IMPURITY B (EP IMPURITY)
• 3-hydroxy-alpha,alpha,alpha-trifluoro-p-toluic acid
• STK377474
• DTXCID10108965

• MDL： MFCD01529657
• Inchi： 1S/C8H5F3O3/c9-8(10,11)4-1-2-5(7(13)14)6(12)3-4/h1-3,12H,(H,13,14)
• InChI Key： XMLFPUBZFSJWCN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)O)=C(C=1)O)(F)F

Computed Properties

• Exact Mass: 206.01900
• Monoisotopic Mass: 206.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.5390
• Melting Point: 176.0 to 181.0 deg-C
• Boiling Point: 286.4°C at 760 mmHg
• Flash Point: 127℃
• Refractive Index: 1.509
• PSA: 57.53000
• LogP: 2.10920
• Solubility: Not available

4-Trifluoromethylsalicylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters